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Compound of Interest

Compound Name: Gold-199

Cat. No.: B1202353 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to improve the yield of Gold-199 (¹⁹⁹Au) production.

Troubleshooting Guide
This guide addresses specific issues that may be encountered during ¹⁹⁹Au production

experiments, offering potential causes and recommended solutions.
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Issue Potential Cause(s) Recommended Solution(s)

Low ¹⁹⁹Au Yield

1. Inefficient Neutron Capture:

Insufficient neutron flux or

irradiation time.

Optimize irradiation

parameters. Consult reactor

staff for calibration and flux

mapping. Use of a well-

characterized irradiation

position is crucial.

2. Low Abundance of ¹⁹⁸Pt:

Use of natural platinum targets

with low ¹⁹⁸Pt isotopic

abundance.

Utilize enriched ¹⁹⁸Pt targets to

significantly increase the

production of ¹⁹⁹Pt, the

precursor to ¹⁹⁹Au.

3. Incomplete Chemical

Separation: Inefficient

extraction of ¹⁹⁹Au from the

irradiated platinum target.

Review and optimize the

chemical separation protocol.

Ensure complete dissolution of

the platinum target. Perform

multiple extractions to

maximize recovery. Consider

using a different separation

method if yields remain low.

4. Decay Losses: Significant

decay of ¹⁹⁹Pt (half-life ~30.8

minutes) before separation, or

decay of ¹⁹⁹Au (half-life ~3.14

days) during prolonged

processing.

Streamline the post-irradiation

processing and chemical

separation to minimize the time

between the end of

bombardment and the final

product.

Radionuclidic Impurities

1. Presence of other Gold

Isotopes (e.g., ¹⁹⁸Au):

Formation of other radioactive

gold isotopes through side

reactions, especially when

using natural platinum targets

or if the target contains gold

impurities.

Use highly enriched ¹⁹⁸Pt

targets. Allow for an

appropriate cooling period

after irradiation for shorter-

lived impurities to decay. For

instance, a cooling time of

approximately 22 days can

help in obtaining purer ¹⁹⁹Au.

[1]
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2. Presence of other Platinum

Isotopes: Incomplete

separation of radioactive

platinum isotopes from the final

¹⁹⁹Au product.

Improve the efficiency of the

chemical separation process.

Utilize separation techniques

with high selectivity for gold

over platinum.

Chemical Impurities

1. Contamination from Target

Matrix: Presence of stable

platinum or other elements

from the target material in the

final ¹⁹⁹Au solution.

Ensure high-purity platinum

target material. Optimize the

chemical separation to achieve

a high decontamination factor

for platinum.

2. Impurities from Reagents:

Introduction of impurities from

acids, solvents, or other

chemicals used during

processing.

Use high-purity reagents (e.g.,

analytical grade or higher).

Pre-clean all labware

thoroughly.

Frequently Asked Questions (FAQs)
Q1: What is the most common and efficient method for producing Gold-199?

A1: The most common and efficient method for producing no-carrier-added (NCA) Gold-199 is

through the neutron irradiation of enriched Platinum-198 (¹⁹⁸Pt) in a nuclear reactor. This

process involves the ¹⁹⁸Pt(n,γ)¹⁹⁹Pt reaction, where ¹⁹⁸Pt captures a neutron to become ¹⁹⁹Pt.

The resulting ¹⁹⁹Pt then undergoes beta decay with a half-life of approximately 30.8 minutes to

form ¹⁹⁹Au.

Q2: Why is the use of enriched ¹⁹⁸Pt targets recommended over natural platinum?

A2: Natural platinum contains only a small percentage of ¹⁹⁸Pt. Using enriched ¹⁹⁸Pt targets

significantly increases the probability of the desired ¹⁹⁸Pt(n,γ)¹⁹⁹Pt reaction, leading to a much

higher yield of ¹⁹⁹Au and reducing the formation of unwanted radionuclidic impurities from other

platinum isotopes.

Q3: What are the key parameters to consider during the irradiation of the ¹⁹⁸Pt target?

A3: The key irradiation parameters to optimize for maximizing ¹⁹⁹Au yield are:
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Neutron Flux: A higher thermal neutron flux will result in a higher production rate of ¹⁹⁹Pt.

Irradiation Time: The irradiation time should be optimized based on the neutron flux and the

half-life of ¹⁹⁹Pt. Typically, irradiating for several half-lives of ¹⁹⁹Pt is sufficient to approach

saturation activity.

Target Mass: A larger mass of enriched ¹⁹⁸Pt will produce a greater absolute amount of

¹⁹⁹Au.

Q4: What are the common chemical separation techniques for isolating ¹⁹⁹Au from the

irradiated platinum target?

A4: Several techniques can be used to separate ¹⁹⁹Au from the bulk platinum target. These

include:

Solvent Extraction: This is a widely used method where the irradiated target is dissolved, and

¹⁹⁹Au is selectively extracted into an organic solvent. Common solvents include ethyl acetate

and Di-(2-Ethylhexyl) phosphoric acid (HDEHP).[2]

Chromatographic Methods: These methods utilize a column packed with a stationary phase

that selectively retains either the gold or the platinum, allowing for their separation.

Precipitation: In some cases, gold can be selectively precipitated from the solution.

Q5: How can I ensure the radionuclidic purity of my final Gold-199 product?

A5: To ensure high radionuclidic purity, it is essential to:

Use highly enriched ¹⁹⁸Pt targets to minimize the production of other radioisotopes.

Allow for a sufficient decay period after irradiation to reduce short-lived impurities.

Employ a highly selective chemical separation method to effectively remove any remaining

radioactive contaminants.

Perform gamma-ray spectroscopy on the final product to identify and quantify any remaining

radionuclidic impurities.
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Experimental Protocols
Target Preparation

Material: Start with highly enriched ¹⁹⁸Pt metal powder or foil.

Encapsulation: Accurately weigh the ¹⁹⁸Pt target material. For irradiation, the platinum is

typically encapsulated in a high-purity quartz or aluminum vial. The choice of encapsulation

material depends on the reactor's specific requirements and the irradiation conditions.

Sealing: Securely seal the capsule to prevent any leakage of the target material during

handling and irradiation.

Target Irradiation
Reactor Selection: Choose a nuclear reactor with a well-characterized thermal neutron flux

suitable for the ¹⁹⁸Pt(n,γ)¹⁹⁹Pt reaction.

Irradiation Position: Place the encapsulated target in a predetermined position within the

reactor core that provides a stable and high thermal neutron flux.

Irradiation Parameters: Irradiate the target for a predetermined duration. For example,

irradiating 11 mg and 15.5 mg samples of enriched ¹⁹⁸Pt metal powder with thermal neutrons

for 21 hours and 10 minutes has been reported.[2]

Cooling: After irradiation, allow the target to cool for a short period to let short-lived, high-

activity radionuclides decay, ensuring safer handling.

Chemical Separation (Example: Solvent Extraction)
Dissolution: Transfer the irradiated ¹⁹⁸Pt target to a hot cell or a suitable shielded container.

Dissolve the platinum target in a minimal amount of aqua regia (a mixture of nitric acid and

hydrochloric acid).

Evaporation: Gently heat the solution to evaporate the aqua regia. Add hydrochloric acid and

evaporate again to remove any residual nitric acid. Repeat this step as necessary.

Extraction:
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Dissolve the residue in a specific molarity of hydrochloric acid.

Add an equal volume of an organic solvent (e.g., ethyl acetate).

Shake the mixture vigorously in a separatory funnel to allow the ¹⁹⁹Au to transfer to the

organic phase.

Allow the two phases to separate and collect the organic phase containing the ¹⁹⁹Au.

Repeat the extraction process with fresh organic solvent to maximize the recovery of

¹⁹⁹Au.

Back-Extraction: The ¹⁹⁹Au can then be back-extracted from the organic phase into an

aqueous solution if required for subsequent applications.

Purity Check: Analyze the final ¹⁹⁹Au product for radionuclidic and chemical purity using

techniques like gamma spectroscopy and inductively coupled plasma mass spectrometry

(ICP-MS). A chemical yield of over 99% for ¹⁹⁹Au has been reported using ethyl acetate for

liquid-liquid extraction.[2]

Data Presentation
Table 1: Comparison of Gold-199 Production Routes
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Production

Route
Target Material

Typical

Projectile
Advantages Disadvantages

¹⁹⁸Pt(n,γ)¹⁹⁹Pt →

¹⁹⁹Au
Enriched ¹⁹⁸Pt

Thermal

Neutrons

High yield of no-

carrier-added

¹⁹⁹Au

Requires access

to a nuclear

reactor; cost of

enriched ¹⁹⁸Pt

natPt(d,x)¹⁹⁹Au Natural Platinum Deuterons

Can be

performed with a

cyclotron

Lower yield

compared to the

reactor route;

produces a

mixture of gold

isotopes

¹⁹⁸Pt(d,n)¹⁹⁹Au Enriched ¹⁹⁸Pt Deuterons

Produces no-

carrier-added

¹⁹⁹Au

Requires a

cyclotron; cost of

enriched ¹⁹⁸Pt

Photonuclear

Reactions

Enriched ¹⁹⁹Hg

or ²⁰⁰Hg

Bremsstrahlung

Photons

Potentially

cheaper target

material than

enriched

platinum

Requires an

electron

accelerator; may

produce other

gold isotopes

Table 2: Example Irradiation and Separation Parameters

Parameter Value Reference

Target Material
11 mg and 15.5 mg enriched

¹⁹⁸Pt metal powder
[2]

Neutron Flux Thermal neutrons [2]

Irradiation Time 21 hours and 10 minutes [2]

Separation Method Liquid-liquid extraction [2]

Solvent Ethyl acetate [2]

Chemical Yield >99% [2]
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Visualizations

Target Preparation Irradiation Chemical Separation Final Product

Enriched ¹⁹⁸Pt Encapsulation in Quartz/Aluminum Neutron Irradiation
¹⁹⁸Pt(n,γ)¹⁹⁹Pt Dissolution in Aqua Regia Solvent Extraction of ¹⁹⁹Au Purification High-Purity ¹⁹⁹Au Solution Quality Control (Gamma Spec, ICP-MS)

¹⁹⁸Pt

¹⁹⁹Pt

+n, γ

¹⁹⁹Au

β⁻ decay
(T½ ≈ 30.8 min)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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